Cas no 78185-48-5 ((E)-sinapate 4-O-beta-glucopyranoside)

• Product Name: (E)-sinapate 4-O-beta-glucopyranoside
• CAS No: 78185-48-5
• MF: C₁₇H₂₂O₁₀
• MW: 386.350586414337
• CID: 2079439
• PubChem ID: 5280406
• Update Time: 2025-04-21

(E)-sinapate 4-O-beta-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (E)-sinapate 4-O-beta-glucopyranoside
• 3,5-dimethoxy-4-(beta-D-glucopyranosyloxy)cinnamic acid
• 3',5'-Dimethoxy-4'-O-beta-D-glucopyranosyl-cinnamic acid
• Beta-D-Glucopyranosyl ester-(E)-Sinapic acid
• sinapyl acid 4-O-beta-D-glucopyranoside
• trans-p-sinapoyl beta-D-glucopyranoside
• trans-Sinapic acid glucoside
• 1-O-beta-D-glucopyranosyl sinapate
• CHEBI:16546
• 1-O-[(2E)-sinapoyl]-beta-D-glucopyranose
• 1-O-[(E)-sinapoyl]-beta-D-glucopyranose
• 1-O-(trans-sinapoyl)-beta-D-glucose
• 78185-48-5
• DTXSID001316965
• 1-O-Sinapoyl beta-D-glucoside
• Q27101966
• 1-o-sinapoyl-beta-glucose
• (2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl beta-D-glucopyranoside
• J-007848
• 1-O-Sinapoyl-beta-D-glucose
• 1-O-[(2E)-sinapoyl]-beta-D-glucose
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoate
• (2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl 3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate
• C01175
• FS171725

• Inchi： 1S/C17H22O10/c1-24-9-5-8(6-10(25-2)13(9)20)3-4-12(19)27-17-16(23)15(22)14(21)11(7-18)26-17/h3-6,11,14-18,20-23H,7H2,1-2H3/b4-3+/t11-,14-,15+,16-,17+/m1/s1
• InChI Key： XRKBRPFTFKKHEF-DGDBGZAXSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(/C=C/C1C=C(C(=C(C=1)OC)O)OC)=O

Computed Properties

• Exact Mass: 386.12129689g/mol
• Monoisotopic Mass: 386.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acid glycosides